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Abstract

Isocarbophos is a broad-spectrum organophosphate insecticide and acaricide.[1] As an
acetylcholinesterase inhibitor, it exerts its neurotoxic effects by disrupting the normal function of
the nervous system in target organisms.[1][2][3] This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, mechanism of action,
metabolic pathways, and toxicological profile of Isocarbophos. Detailed experimental
protocols for its analysis and a summary of its synthesis are also presented to support research
and development activities.

Chemical Identity and Physicochemical Properties

Isocarbophos, with the CAS number 24353-61-5, is chemically known as propan-2-yl 2-
[amino(methoxy)phosphinothioylloxybenzoate.[4] It is characterized as a colorless to pale
yellow liquid with a faint odor and has limited solubility in water but is soluble in many organic
solvents.[1]

Chemical Structure

The chemical structure of Isocarbophos features a chiral phosphorus atom, leading to the
existence of two stereoisomers: (R)-Isocarbophos and (S)-Isocarbophos. Commercial
formulations typically consist of a racemic mixture of these enantiomers.[2]
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Physicochemical Data

Chemical Structure of Isocarbophos

A summary of the key physicochemical properties of Isocarbophos is presented in the table

below for easy reference and comparison.

Property Value Reference(s)
propan-2-yl 2-
IUPAC Name [amino(methoxy)phosphinothio  [4]
ylloxybenzoate
CAS Number 24353-61-5 [1]
Molecular Formula C11H16NO4PS [4]
Molecular Weight 289.29 g/mol [4]
Appearance Colorless to pale yellow liquid [1]
Melting Point 45-49 °C [5]
Boiling Point 385.1 °C at 760 mmHg [5]
Density 1.275 g/cm3 [5]
Vapor Pressure 3.9 x 107 mmHg at 25°C [5]

Water Solubility

70.1 mg/L at 20°C

[6]

Solubility in Organic Solvents

Soluble in acetone and

acetonitrile

[1](7]

Octanol-Water Partition

Coefficient (log Kow)

2.7

[6]

Mechanism of Action: Acetylcholinesterase

Inhibition

Isocarbophos, like other organophosphate insecticides, functions as an inhibitor of the

enzyme acetylcholinesterase (AChE).[2][3] AChE is critical for the termination of nerve
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impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine.

The inhibitory action of Isocarbophos involves the phosphorylation of a serine residue within
the active site of AChE. This covalent modification inactivates the enzyme, leading to an
accumulation of acetylcholine in the synaptic cleft. The excess acetylcholine results in
continuous stimulation of cholinergic receptors, causing hyperactivity of the nervous system,
which ultimately leads to paralysis and death of the insect.[8]
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Mechanism of Acetylcholinesterase Inhibition by Isocarbophos
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Metabolic and Degradation Pathways

The environmental fate and toxicity of Isocarbophos are influenced by its metabolism in
organisms and degradation in the environment.

Biodegradation Pathway

Studies have shown that certain microorganisms, such as Arthrobacter sp., can utilize
Isocarbophos as a source of carbon and phosphorus.[4][9] The primary degradation pathway
involves the hydrolysis of the phosphoramidothioate linkage, followed by further breakdown of

the aromatic ring.[9]
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Isocarbophos
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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